3,20-Bis(ethylenedioxy)pregna-5,7-diene
3,20-Bis(ethylenedioxy)pregna-5,7-diene
Brand Name:
Vulcanchem
CAS No.:
19592-55-3
VCID:
VC0154120
InChI:
InChI=1S/C25H36O4/c1-22-10-11-25(28-14-15-29-25)16-17(22)4-5-18-19-6-7-21(24(3)26-12-13-27-24)23(19,2)9-8-20(18)22/h4-5,19-21H,6-16H2,1-3H3
SMILES:
CC12CCC3C(=CC=C4C3(CCC5(C4)OCCO5)C)C1CCC2C6(OCCO6)C
Molecular Formula:
C₂₅H₃₆O₄
Molecular Weight:
400.5 g/mol
3,20-Bis(ethylenedioxy)pregna-5,7-diene
CAS No.: 19592-55-3
Reference Standards
VCID: VC0154120
Molecular Formula: C₂₅H₃₆O₄
Molecular Weight: 400.5 g/mol
| CAS No. | 19592-55-3 |
|---|---|
| Product Name | 3,20-Bis(ethylenedioxy)pregna-5,7-diene |
| Molecular Formula | C₂₅H₃₆O₄ |
| Molecular Weight | 400.5 g/mol |
| IUPAC Name | 10,13-dimethyl-17-(2-methyl-1,3-dioxolan-2-yl)spiro[1,2,4,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane] |
| Standard InChI | InChI=1S/C25H36O4/c1-22-10-11-25(28-14-15-29-25)16-17(22)4-5-18-19-6-7-21(24(3)26-12-13-27-24)23(19,2)9-8-20(18)22/h4-5,19-21H,6-16H2,1-3H3 |
| Standard InChIKey | CFZNXPSHLNMZGD-UHFFFAOYSA-N |
| SMILES | CC12CCC3C(=CC=C4C3(CCC5(C4)OCCO5)C)C1CCC2C6(OCCO6)C |
| Canonical SMILES | CC12CCC3C(=CC=C4C3(CCC5(C4)OCCO5)C)C1CCC2C6(OCCO6)C |
| Synonyms | Pregna-5,7-diene-3,20-dione Cyclic 3,20-bis(1,2-Ethanediyl Acetal); Pregna-5,7-diene-3,20-dione Cyclic bis(1,2-Ethanediyl Acetal); Pregna-5,7-diene-3,20-dione Cyclic bis(Ethylene Acetal) |
| PubChem Compound | 89188 |
| Last Modified | Nov 11 2021 |
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